Peptide II (aplysia)

Specification

• CAS No.: 101849-76-7
• Molecular Formula: C56H88N14O20S
• Molecular Weight: 1309.4 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]propanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoic acid
• Standard InChI: InChI=1S/C56H88N14O20S/c1-28(2)25-38(55(89)90)67-47(81)33(13-9-22-60-56(58)59)64-53(87)44(30(4)72)69-49(83)35(21-24-91-5)63-50(84)37(26-31-11-7-6-8-12-31)66-51(85)39(27-71)68-52(86)40-14-10-23-70(40)54(88)36(17-20-43(77)78)65-48(82)34(16-19-42(75)76)62-45(79)29(3)61-46(80)32(57)15-18-41(73)74/h6-8,11-12,28-30,32-40,44,71-72H,9-10,13-27,57H2,1-5H3,(H,61,80)(H,62,79)(H,63,84)(H,64,87)(H,65,82)(H,66,85)(H,67,81)(H,68,86)(H,69,83)(H,73,74)(H,75,76)(H,77,78)(H,89,90)(H4,58,59,60)/t29-,30+,32-,33-,34-,35-,36-,37-,38-,39-,40-,44-/m0/s1
• Standard InChI Key: QYUQPAYOTYTREY-PTAVKHPPSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CO)NC(=O)[C@@H]2CCCN2C(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](C)NC(=O)[C@H](CCC(=O)O)N)O
• SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(C(C)O)NC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CO)NC(=O)C2CCCN2C(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C)NC(=O)C(CCC(=O)O)N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(C(C)O)NC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CO)NC(=O)C2CCCN2C(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C)NC(=O)C(CCC(=O)O)N

Introduction

Structural Characteristics and Identification

Peptide II was initially identified and purified from extracts of abdominal ganglia of Aplysia californica. Through amino acid sequence and composition analyses, researchers determined that Peptide II has the sequence Glu-Ala-Glu-Glu-Pro-Ser-Phe-Met-Thr-Arg-Leu. This sequence was confirmed when native Peptide II was found to comigrate with synthetic standards on high-performance liquid chromatography (HPLC) under isocratic conditions. The confirmation of this sequence was significant as it matched the sequence predicted from the precursor protein, validating the genetic encoding of this neuropeptide.

The molecular structure of Peptide II is characterized by its unique amino acid composition. With a molecular formula of C56H88N14O20S and a molecular weight of 1309.4 g/mol, Peptide II contains a diverse array of amino acids that contribute to its specific biological functions. The IUPAC name of the compound is particularly complex, reflecting its intricate peptide structure: (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]propanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoic acid.

Precursor Protein Processing

One notable aspect of Peptide II is its position within its precursor protein. Research has shown that Peptide II is located on the precursor between two pairs of basic residues. This structural arrangement strongly suggests that the precursor undergoes post-translational processing to yield Peptide II and at least two other peptides. This processing mechanism is common among neuropeptide precursors and contributes to the diversity of signaling molecules produced from a single gene product.

Extraction and Purification Methods

The isolation and study of Peptide II has been made possible through specific extraction and purification techniques. Researchers have successfully isolated this neuropeptide from abdominal ganglia of Aplysia californica, with yields of approximately 100 ng per ganglion. This relatively high yield suggests that Peptide II is abundantly expressed in these neurons, further indicating its potential biological significance.

Purification Techniques

The purification process for Peptide II typically involves multiple steps of chromatography. In particular, high-performance liquid chromatography (HPLC) has been utilized effectively for the separation and purification of this neuropeptide. The use of synthetic standards in HPLC analyses has been crucial for confirming the identity of the purified native peptide. These techniques have enabled researchers to obtain pure Peptide II samples for subsequent structural and functional analyses.

Biological Functions and Physiological Roles

Despite the successful isolation and structural characterization of Peptide II, its precise physiological role remains somewhat enigmatic. The neurons that produce Peptide II (R3-R14) are located in the abdominal ganglion of Aplysia, which plays a role in various physiological processes including cardiovascular control.

Cardiovascular Effects

Interestingly, although cells R3-R11 have been postulated to play a role in cardiovascular control, experimental studies have shown that Peptide II was without significant effect at concentrations less than or equal to 10^-4 M on identified abdominal ganglion neurons, the gastroesophageal artery, or the heart. This lack of cardiovascular effect is noteworthy and suggests that despite being produced in neurons potentially involved in cardiovascular regulation, Peptide II may serve other physiological functions that have yet to be fully characterized.

Comparison with Other Aplysia Neuropeptides

The nervous system of Aplysia californica produces various neuropeptides that serve different functions. Understanding how Peptide II relates to and differs from other Aplysia neuropeptides provides valuable context for its study.

Cerebral Peptide 2 (CP2)

Cerebral Peptide 2 (CP2) is another neuropeptide isolated from Aplysia nervous tissue. Unlike Peptide II, CP2 is predominantly synthesized in the cerebral ganglia and transported to other regions of the central nervous system. CP2 is a 41 amino acid peptide with an amidated carboxyl terminal, distinctly different from the 11-amino acid sequence of Peptide II. This structural difference likely reflects their distinct functions within the Aplysia nervous system.

Research Applications and Significance

The study of Peptide II and other neuropeptides from Aplysia has significant implications for neuroscience research. Aplysia has served as an important model organism for understanding fundamental neurobiological processes due to its relatively simple nervous system with large, identifiable neurons.

Model for Neuropeptide Processing

The precursor protein that yields Peptide II provides a valuable model for studying post-translational processing of neuropeptide precursors. The positioning of Peptide II between two pairs of basic residues illustrates a common mechanism for neuropeptide generation through enzymatic cleavage at specific sites.

Evolutionary Significance

Studying neuropeptides like Peptide II contributes to our understanding of the evolution of signaling molecules across species. By comparing neuropeptide systems in mollusks like Aplysia with those in other organisms, researchers can gain insights into the conservation and diversification of these important signaling pathways throughout evolutionary history.

Recent Developments and Future Research Directions

While the early characterization of Peptide II provided valuable information about its structure and biochemical properties, there remain numerous avenues for future research to elucidate its functions more completely.

Receptor Identification

One critical area for future research is the identification of the specific receptor(s) for Peptide II. Understanding the receptor-ligand interactions would provide significant insights into the signaling pathways mediated by this neuropeptide. Recent advances in molecular biology techniques, such as those used to characterize the Wamide peptide signaling systems in Aplysia, could potentially be applied to identify Peptide II receptors.

Functional Studies

Further functional studies are needed to determine the precise physiological roles of Peptide II. These might include electrophysiological studies to examine its effects on neuronal activity, behavioral studies to assess its impact on the organism's behavior, and molecular studies to investigate its interactions with other signaling molecules.